Cas no 1806916-92-6 (2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine
• CAS No: 1806916-92-6
• MF: C₈H₁₁F₂N₃O
• MW: 203.189248323441
• CID: 4856183
• Update Time: 2025-06-09

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H11F2N3O/c1-14-5-3-13-8(12)4(2-11)6(5)7(9)10/h3,7H,2,11H2,1H3,(H2,12,13)
• InChI Key： MKYLNVSAYNWGAH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CN)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 0.5
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine: A Comprehensive Overview

The compound 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine, identified by the CAS number 1806916-92-6, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this molecule is characterized by the presence of multiple functional groups, including amino, methoxy, and difluoromethyl groups, which contribute to its unique chemical properties and reactivity.

The synthesis of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and fluorination techniques to construct this complex molecule. The strategic placement of functional groups on the pyridine ring is crucial for achieving the desired chemical properties. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.

One of the most promising applications of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine lies in its potential as a building block for drug development. The presence of multiple reactive sites on the molecule allows for further functionalization, enabling the creation of bioactive compounds with specific therapeutic targets. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them valuable candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, this compound has also found utility in agrochemicals. The methoxy group imparts lipophilicity, enhancing the compound's ability to penetrate plant tissues, while the amino and difluoromethyl groups contribute to its pesticidal activity. Recent research has focused on optimizing the stability and bioavailability of this compound when used as a fungicide or insecticide, ensuring minimal environmental impact while maintaining efficacy.

The structural uniqueness of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine also makes it an attractive candidate for materials science applications. Its ability to form coordination complexes with metal ions has been explored for use in catalysis and sensor technology. For example, derivatives of this compound have been employed as selective sensors for heavy metal ions in aqueous environments, demonstrating high sensitivity and specificity.

From a mechanistic standpoint, the reactivity of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine is influenced by the electronic effects of its substituents. The amino groups act as electron-donating moieties, activating certain positions on the pyridine ring for nucleophilic attack. Conversely, the electron-withdrawing methoxy group modulates reactivity at other positions. This balance of electronic effects enables the molecule to participate in a wide range of chemical transformations.

The latest research on this compound has delved into its role in medicinal chemistry, particularly in the design of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. By targeting specific kinases, derivatives of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine have shown promise in inhibiting cancer cell proliferation and inducing apoptosis.

In conclusion, 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-5-methoxypyridine, with its unique structure and versatile functional groups, represents a valuable asset in contemporary chemical research. Its applications span drug discovery, agrochemicals, materials science, and beyond. As researchers continue to explore its potential through innovative synthesis methods and advanced characterization techniques, this compound is poised to make significant contributions to various industries in the coming years.